Cas no 129712-27-2 (L-Serine,S-[2,3-bis[(1-oxohexadecyl)oxy]propyl]-N-(1-oxohexadecyl)-L-cysteinyl-L-asparaginyl-L-serylglycylglycyl-(9CI))

• Product Name: L-Serine,S-[2,3-bis[(1-oxohexadecyl)oxy]propyl]-N-(1-oxohexadecyl)-L-cysteinyl-L-asparaginyl-L-serylglycylglycyl-(9CI)
• CAS No: 129712-27-2
• MF: C₆₈H₁₂₅N₇O₁₅S
• MW: 1312.82301974297
• CID: 171513
• PubChem ID: 164278
• Update Time: 2025-04-19

L-Serine,S-[2,3-bis[(1-oxohexadecyl)oxy]propyl]-N-(1-oxohexadecyl)-L-cysteinyl-L-asparaginyl-L-serylglycylglycyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Serine,S-[2,3-bis[(1-oxohexadecyl)oxy]propyl]-N-(1-oxohexadecyl)-L-cysteinyl-L-asparaginyl-L-serylglycylglycyl-(9CI)
• AKOS040754428
• WS 1279
• S-(2,3-bis(palmitoyloxy)propyl)-N-palmitoyl-L-cysteinyl-L-asparaginyl-L-serylglycylglycyl-L-serine
• 129712-27-2
• L-Serine, N-(N-(N-(N-(N2-(S-(2,3-bis((1-oxohexadecyl)oxy)propyl)-N-(1-oxohexadecyl)-L-cysteinyl)-L-asparaginyl)-L-seryl)glycyl)glycyl)-
• WS-1279
• (2S)-2-[[2-[[2-[[(2S)-2-[[(2S)-4-amino-2-[[(2R)-3-[2,3-di(hexadecanoyloxy)propylsulfanyl]-2-(hexadecanoylamino)propanoyl]amino]-4-oxobutanoyl]amino]-3-hydroxypropanoyl]amino]acetyl]amino]acetyl]amino]-3-hydroxypropanoic acid

• Inchi： 1S/C68H125N7O15S/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-60(79)73-58(67(86)74-55(46-59(69)78)66(85)75-56(49-76)65(84)71-47-61(80)70-48-62(81)72-57(50-77)68(87)88)53-91-52-54(90-64(83)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)51-89-63(82)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h54-58,76-77H,4-53H2,1-3H3,(H2,69,78)(H,70,80)(H,71,84)(H,72,81)(H,73,79)(H,74,86)(H,75,85)(H,87,88)/t54?,55-,56-,57-,58-/m0/s1
• InChI Key： MKKXXGNBLGERJB-JBZFGHNVSA-N
• SMILES： S(C[C@@H](C(N[C@H](C(N[C@H](C(NCC(NCC(N[C@H](C(=O)O)CO)=O)=O)=O)CO)=O)CC(N)=O)=O)NC(CCCCCCCCCCCCCCC)=O)CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1311.89605
• Monoisotopic Mass: 1311.89543748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 91
• Rotatable Bond Count: 67
• Complexity: 1950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16
• Topological Polar Surface Area: 373Ų

Experimental Properties

• PSA: 348.05